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Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B1684625

For Immediate Release

Researchers and drug development professionals now have access to a crucial safety and
handling guide for the potent JAK1/2 inhibitor, (1R)-AZD-1480. This guide provides essential,
immediate safety protocols, operational plans for handling, and detailed disposal procedures to
ensure the well-being of laboratory personnel and mitigate environmental contamination.

(1R)-AZD-1480 is a powerful research compound with significant toxicological considerations.
According to its Safety Data Sheet (SDS), it is classified as toxic if swallowed, is suspected of
damaging fertility or the unborn child, and may cause damage to organs through prolonged or
repeated exposure[1]. Adherence to strict safety protocols is therefore mandatory when
handling this substance.

Essential Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following table summarizes the required PPE for handling (1R)-AZD-
1480.
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PPE Category Item Specifications

) ) Must be worn at all times in the
_ Safety Goggles with Side ) )
Eye Protection ) designated handling area to
Shields ]
protect against splashes.

o Two pairs of gloves provide an
) Double Nitrile Gloves )
Hand Protection extra barrier. Change gloves
(Chemotherapy-rated) ) ) ) )
immediately if contaminated.

) A dedicated, fluid-resistant
] Disposable Gown
Body Protection gown should be worn to
(Impermeable) ] )
protect skin and clothing.

Required when handling the

solid compound outside of a
Respiratory Protection N95 Respirator or higher certified chemical fume hood

or biological safety cabinet to

prevent inhalation of aerosols.

Operational Plan: Step-by-Step Handling Protocol

All handling of (1R)-AZD-1480, particularly weighing the solid form and preparing stock
solutions, must be conducted within a certified chemical fume hood or a Class Il Biosafety
Cabinet to minimize inhalation risk.

Protocol for Preparing a Stock Solution:
» Preparation of Workspace:
o Ensure the chemical fume hood is functioning correctly.
o Cover the work surface with disposable, absorbent bench paper.

o Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh boats, vials,
solvent, vortex mixer).

e Donning PPE:
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o Put on all required PPE as detailed in the table above before entering the designated
handling area.

e Weighing the Compound:
o Tare the analytical balance with a clean weigh boat.

o Carefully transfer the desired amount of (1R)-AZD-1480 powder to the weigh boat using a
clean spatula. Avoid creating dust.

o Record the exact weight.

e Dissolving the Compound:

[¢]

Carefully transfer the weighed powder into an appropriately labeled vial.

[¢]

Using a calibrated pipette, add the desired volume of solvent (e.g., DMSO or ethanol) to
the vial. (1R)-AZD-1480 is soluble in DMSO and ethanol[2].

o

Securely cap the vial.

[e]

If necessary, gently warm the vial or use an ultrasonic bath to aid dissolution[2].

o

Vortex the solution until the compound is fully dissolved.
e Storage:
o Store the stock solution at -20°C in a tightly sealed and clearly labeled container.

Disposal Plan

Proper disposal of (1R)-AZD-1480 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

¢ Solid Waste: All solid waste, including empty vials, weigh boats, contaminated gloves, bench
paper, and other disposable labware, must be collected in a dedicated, clearly labeled
hazardous waste container lined with a heavy-duty plastic bag.
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» Liquid Waste: Unused portions of the stock solution and any other liquid waste containing
(1R)-AZD-1480 should be collected in a designated, sealed, and clearly labeled hazardous
waste container for organic solvents. Do not pour any liquid waste containing this compound
down the drain[3].

o Decontamination: Decontaminate all non-disposable equipment and work surfaces with an
appropriate solvent (e.g., 70% ethanol) followed by a suitable laboratory detergent. All
cleaning materials must be disposed of as hazardous solid waste.

o Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office.

Experimental Workflow and Safety

To visualize the procedural flow of safely handling (1R)-AZD-1480, the following diagram
outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling of (1R)-AZD-1480.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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